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Compound of Interest

Compound Name:
4-Chloro-2-fluorobenzylamine

hydrochloride

Cat. No.: B1586106 Get Quote

An In-depth Technical Guide to the Safe Handling of (4-chloro-2-fluorophenyl)methanamine

hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling protocols

for (4-chloro-2-fluorophenyl)methanamine hydrochloride. As a crucial building block in

pharmaceutical synthesis, a thorough understanding of its properties is paramount to ensure

laboratory safety and experimental integrity. This document moves beyond a simple checklist of

precautions to provide a deeper understanding of the causality behind recommended

procedures, grounded in the principles of chemical reactivity and toxicology.

Chemical and Physical Properties
(4-chloro-2-fluorophenyl)methanamine hydrochloride is a solid substance with a melting point in

the range of 236-241 °C[1]. While specific solubility data is not extensively documented in the

readily available literature, its hydrochloride salt form suggests moderate solubility in polar

solvents. As a halogenated benzylamine derivative, its reactivity profile is influenced by the

electron-withdrawing effects of the chlorine and fluorine atoms on the phenyl ring, as well as

the primary amine functionality.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 202982-63-6 ChemicalBook[1]

Molecular Formula C₇H₈Cl₂FN N/A

Molecular Weight 196.05 g/mol N/A

Appearance Solid ChemicalBook[1]

Melting Point 236-241 °C ChemicalBook[1]

Storage Temperature
Room Temperature, sealed

from moisture and light
ChemicalBook[1]

Hazard Identification and GHS Classification
(4-chloro-2-fluorophenyl)methanamine hydrochloride is classified as a hazardous substance.

The primary hazards are associated with its corrosive and irritant properties.

Globally Harmonized System (GHS) Classification:

While a specific, universally adopted GHS classification for this exact compound is not

consistently available across all sources, based on data for structurally similar compounds and

available safety data sheets, the following classifications are pertinent[2][3][4]:

Skin Irritation/Corrosion: Causes skin irritation[2][3][4].

Eye Damage/Irritation: Causes serious eye irritation[2][3][4].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[2][3][4].

Hazard Statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]
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The corrosive nature of this compound is a key consideration. The hydrochloride salt can react

with moisture to release small amounts of hydrochloric acid, contributing to its irritant

properties. The primary amine group can also exhibit basic properties that can irritate tissues

upon contact.

Safe Handling and Engineering Controls
A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment (PPE), is essential for handling (4-chloro-2-

fluorophenyl)methanamine hydrochloride.

Engineering Controls
The primary engineering control for handling this compound is a properly functioning chemical

fume hood. This is critical to prevent the inhalation of any dust or aerosolized particles. All

manipulations, including weighing, transferring, and dissolution, should be performed within a

fume hood.

An eyewash station and a safety shower must be readily accessible in the immediate vicinity of

where the compound is handled[2][3].

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final barrier between the researcher and the chemical.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also

be worn, especially when handling larger quantities or if there is a risk of splashing[2][4].

Skin Protection: A lab coat must be worn and buttoned. Disposable nitrile gloves are

required. It is crucial to inspect gloves for any signs of degradation or puncture before use.

Contaminated gloves should be removed promptly using the proper technique to avoid skin

contact and disposed of as hazardous waste.

Respiratory Protection: When engineering controls are not sufficient to maintain exposure

below permissible limits, a NIOSH-approved respirator may be necessary. The specific type

of respirator will depend on the concentration of the airborne contaminant.
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Experimental Workflow: Safe Weighing and
Dissolution
The following diagram outlines the critical steps for safely weighing and dissolving (4-chloro-2-

fluorophenyl)methanamine hydrochloride.

Preparation
Handling in Fume Hood Cleanup and Disposal

Don appropriate PPE:
- Safety Goggles & Face Shield

- Lab Coat
- Nitrile Gloves

Verify Fume Hood Functionality

Gather all necessary equipment:
- Spatula, weigh paper/boat

- Beaker, stir bar, solvent
- Waste container

Carefully weigh the required amount
of the solid compound.

Proceed to handling Transfer the solid to the beaker. Slowly add the solvent and stir
to dissolve. Decontaminate spatula and work surface.After dissolution Dispose of weigh paper and gloves

in designated hazardous waste. Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for weighing and dissolving (4-chloro-2-fluorophenyl)methanamine

hydrochloride.

First Aid Measures
In the event of an exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][3][4].

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists[2][3][4].

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention[2][3].

Ingestion: Do NOT induce vomiting. Wash out the mouth with water, provided the person is

conscious. Seek immediate medical attention[5].

Storage and Disposal
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Proper storage and disposal are essential to prevent accidental exposure and environmental

contamination.

Storage
Store (4-chloro-2-fluorophenyl)methanamine hydrochloride in a tightly sealed container in a

cool, dry, and well-ventilated area[2][3]. It should be stored away from incompatible materials

such as strong oxidizing agents. The storage area should be clearly labeled, and access

should be restricted to authorized personnel.

Disposal
All waste containing this compound, including empty containers, contaminated gloves, and

weigh papers, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations. Do not dispose of this chemical down the drain[2][3].

Accidental Release Measures
In the event of a spill, the following procedure should be followed:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated, but do not direct a strong airflow that could

disperse the powder.

Contain: Wearing appropriate PPE, carefully sweep up the spilled solid, avoiding the

generation of dust.

Collect: Place the collected material into a sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate decontaminating solution, followed

by a thorough wash with soap and water.

Spill Response Protocol
The following diagram illustrates the decision-making process for responding to a spill of (4-

chloro-2-fluorophenyl)methanamine hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://aksci.com/sds/3598EH_SDS.pdf
https://aksci.com/sds/5189EC_SDS.pdf
https://aksci.com/sds/3598EH_SDS.pdf
https://aksci.com/sds/5189EC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size and Location

Small, Contained Spill?

Large or Uncontained Spill

No

Don Full PPE:
- Respirator

- Chemical Goggles & Face Shield
- Heavy-duty Gloves

- Lab Coat/Apron

Yes

Evacuate Immediate Area

Notify Lab Supervisor and EHS

Secure the Area
(Restrict Access)

Cover with Inert Absorbent Material

Carefully Sweep into a Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste According to
Institutional Protocols

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.
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Toxicological Information
While comprehensive toxicological data for (4-chloro-2-fluorophenyl)methanamine

hydrochloride is not readily available in public databases, the primary hazards are related to its

irritant and corrosive properties. The presence of halogen atoms on the aromatic ring may also

influence its metabolic profile and potential for long-term toxicity. As with any novel or sparsely

studied chemical, it should be handled as if it were potentially toxic and all exposure should be

minimized.

Conclusion
The safe handling of (4-chloro-2-fluorophenyl)methanamine hydrochloride is predicated on a

thorough understanding of its chemical properties and potential hazards. By implementing

robust engineering controls, consistently using appropriate personal protective equipment, and

adhering to established safe handling protocols, researchers can minimize the risks associated

with this compound. This guide serves as a foundational resource for developing a

comprehensive safety plan for the use of (4-chloro-2-fluorophenyl)methanamine hydrochloride

in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1586106#4-chloro-2-fluorophenyl-methanamine-
hydrochloride-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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